Cas no 1186608-86-5 (N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine)

• Product Name: N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine
• CAS No: 1186608-86-5
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5097961
• Update Time: 2026-03-02

N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine
• 1H-Pyrazolo[3,4-b]pyridine-3,5-diamine, N3,N3-dimethyl-

• Inchi： 1S/C8H11N5/c1-13(2)8-6-3-5(9)4-10-7(6)11-12-8/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： AGSSBTBQOPKZKZ-UHFFFAOYSA-N
• SMILES： C12NN=C(N(C)C)C1=CC(N)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine

Comprehensive Overview of N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine (CAS 1186608-86-5): Properties, Applications, and Research Insights

The compound N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine (CAS 1186608-86-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrazolo[3,4-b]pyridine derivative is characterized by a fused bicyclic core, which is often associated with diverse pharmacological properties, including kinase inhibition and antimicrobial effects. Researchers and industry professionals frequently search for this compound under keywords such as "N3,N3-dimethyl pyrazolo pyridine" or "CAS 1186608-86-5 supplier," reflecting its niche yet growing relevance in specialized applications.

In recent years, the demand for novel heterocyclic compounds like N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine has surged, driven by advancements in drug discovery and material science. Its molecular structure, featuring a dimethylamine substitution at the N3 position, offers tunable electronic properties, making it a candidate for optoelectronic materials or as a building block in medicinal chemistry. Online queries often include "pyrazolo[3,4-b]pyridine synthesis" or "biological activity of CAS 1186608-86-5," indicating a strong interest in both synthetic methodologies and functional exploration.

From a synthetic perspective, CAS 1186608-86-5 is typically prepared via multi-step organic reactions involving condensation and cyclization strategies. The compound's solubility in polar solvents like DMSO and methanol facilitates its use in laboratory settings, while its stability under ambient conditions ensures practical handling. Notably, its pyrazolo[3,4-b]pyridine scaffold shares structural similarities with purine bases, a feature that has prompted investigations into its potential as a nucleoside analog or enzyme inhibitor. Search trends reveal related terms such as "N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine applications" and "kinase inhibitors with pyrazolo pyridine core," highlighting its interdisciplinary appeal.

Beyond pharmaceuticals, N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine has been explored in materials science, particularly in the design of fluorescent probes or coordination complexes. Its ability to act as a ligand for transition metals opens avenues in catalysis and sensor development. Environmental and sustainability-focused researchers may also inquire about "green synthesis of CAS 1186608-86-5," reflecting the broader shift toward eco-friendly chemical processes. This aligns with global trends emphasizing reduced waste and energy-efficient methodologies in organic synthesis.

In summary, N3,N3-dimethyl-1H-pyrazolo[3,4-b]pyridine-3,5-diamine (CAS 1186608-86-5) represents a versatile compound with untapped potential across multiple scientific domains. Its structural complexity and functional adaptability continue to inspire research, as evidenced by recurring search queries like "pyrazolo[3,4-b]pyridine derivatives in drug design" and "CAS 1186608-86-5 patents." As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges in healthcare, agriculture, and advanced materials.